[2-(Furan-2-ylmethylamino)-2-oxoethyl] 2-chloropyridine-3-carboxylate

• IUPAC Name: [2-(furan-2-ylmethylamino)-2-oxoethyl] 2-chloropyridine-3-carboxylate
• InChI: InChI=1S/C13H11ClN2O4/c14-12-10(4-1-5-15-12)13(18)20-8-11(17)16-7-9-3-2-6-19-9/h1-6H,7-8H2,(H,16,17)
• InChI Key: DXGASSQCHDILPZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)Cl)C(=O)OCC(=O)NCC2=CC=CO2
• Molecular Formula: C13H11ClN2O4
• Molecular Weight: 294.69 g/mol
• Solubility: >44.2 [ug/mL] (The mean of the results at pH 7.4)

Description

[2-(Furan-2-ylmethylamino)-2-oxoethyl] 2-chloropyridine-3-carboxylate is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has shown promise in various areas of research, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

[2-(Furan-2-ylmethylamino)-2-oxoethyl] 2-chloropyridine-3-carboxylate has been studied for its potential applications in various areas of scientific research. Some of the research areas where this compound has shown promise include:
Medicinal Chemistry: [2-(Furan-2-ylmethylamino)-2-oxoethyl] 2-chloropyridine-3-carboxylate has been studied for its potential as a drug candidate for the treatment of various diseases, such as cancer and Alzheimer's disease.
Biochemistry: This compound has been studied for its interactions with various enzymes and proteins, which can provide insights into the biochemical pathways involved in various diseases.
Pharmacology: [2-(Furan-2-ylmethylamino)-2-oxoethyl] 2-chloropyridine-3-carboxylate has been studied for its potential as a pharmacological tool to investigate the physiological effects of various drugs and compounds.

Mechanism Of Action

The mechanism of action of [2-(Furan-2-ylmethylamino)-2-oxoethyl] 2-chloropyridine-3-carboxylate is not fully understood. However, studies have suggested that this compound may act by inhibiting various enzymes and proteins involved in disease pathways. For example, it has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the progression of Alzheimer's disease.
Biochemical and Physiological Effects:
Studies have shown that [2-(Furan-2-ylmethylamino)-2-oxoethyl] 2-chloropyridine-3-carboxylate can have various biochemical and physiological effects, depending on the research application. For example, in medicinal chemistry research, this compound has been shown to have anticancer and neuroprotective effects. In biochemistry research, it has been shown to interact with various enzymes and proteins, providing insights into their biochemical pathways. In pharmacology research, it has been used as a tool to investigate the physiological effects of various drugs and compounds.

Advantages And Limitations For Lab Experiments

One advantage of using [2-(Furan-2-ylmethylamino)-2-oxoethyl] 2-chloropyridine-3-carboxylate in lab experiments is its versatility. This compound has shown promise in various areas of research, making it a useful tool for investigating different scientific questions. However, one limitation is its potential toxicity. Like any chemical compound, [2-(Furan-2-ylmethylamino)-2-oxoethyl] 2-chloropyridine-3-carboxylate must be handled with care to ensure the safety of researchers.

Future Directions

There are many future directions for research involving [2-(Furan-2-ylmethylamino)-2-oxoethyl] 2-chloropyridine-3-carboxylate. Some possible directions include:
1. Further investigation of the compound's potential as a drug candidate for the treatment of various diseases.
2. Studies to better understand the compound's mechanism of action and interactions with enzymes and proteins.
3. Development of new synthetic methods for producing [2-(Furan-2-ylmethylamino)-2-oxoethyl] 2-chloropyridine-3-carboxylate.
4. Investigation of the compound's potential as a pharmacological tool for investigating the physiological effects of various drugs and compounds.
5. Studies to evaluate the safety and toxicity of [2-(Furan-2-ylmethylamino)-2-oxoethyl] 2-chloropyridine-3-carboxylate.
Conclusion:
In conclusion, [2-(Furan-2-ylmethylamino)-2-oxoethyl] 2-chloropyridine-3-carboxylate is a chemical compound that has shown promise in various areas of scientific research. Its versatility and potential as a drug candidate, pharmacological tool, and biochemical probe make it a valuable tool for investigating different scientific questions. However, further research is needed to fully understand its mechanism of action, interactions with enzymes and proteins, and safety profile.

Synthesis Methods

The synthesis of [2-(Furan-2-ylmethylamino)-2-oxoethyl] 2-chloropyridine-3-carboxylate involves the reaction of 2-chloropyridine-3-carboxylic acid with furan-2-ylmethanamine and ethyl chloroformate. The reaction is carried out in the presence of a catalyst, such as triethylamine, and a solvent, such as dichloromethane. The product is then purified using chromatography techniques, such as column chromatography or HPLC.